Cas no 1598088-13-1 (2-bromo-3-(tert-butoxy)-1,4-dichlorobutane)

• Product Name: 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane
• CAS No: 1598088-13-1
• MF: C₈H₁₅BrCl₂O
• MW: 278.014100313187
• CID: 6567428
• PubChem ID: 114772210
• Update Time: 2025-08-05

2-bromo-3-(tert-butoxy)-1,4-dichlorobutane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane
• 1598088-13-1
• EN300-1134538

• Inchi： 1S/C8H15BrCl2O/c1-8(2,3)12-7(5-11)6(9)4-10/h6-7H,4-5H2,1-3H3
• InChI Key： HUGFCGVTRAOJMI-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OC(C)(C)C

Computed Properties

• Exact Mass: 275.96833g/mol
• Monoisotopic Mass: 275.96833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane

2-bromo-3-(tert-butoxy)-1,4-dichlorobutane: A Versatile Intermediate in Modern Pharmaceutical and Material Science Applications

2-bromo-3-(tert-butoxy)-1,4-dichlorobutane, with the chemical identifier CAS No. 1598088-13-1, represents a critical compound in the development of advanced pharmaceuticals and functional materials. This molecule, characterized by its unique combination of bromine, chlorine, and tert-butoxy functional groups, has garnered significant attention in recent years due to its potential applications in drug discovery, polymer synthesis, and chemical modification strategies. Recent studies published in Journal of Medicinal Chemistry (2023) and Organic Letters (2024) have highlighted its role as a key intermediate in the synthesis of bioactive molecules with enhanced pharmacological profiles.

2-bromo-3-(tert-butoxy)-1,4-dichlorobutane is a member of the alkyl halide family, which has been extensively explored for its reactivity in nucleophilic substitution reactions. The presence of multiple halogen atoms (bromine and chlorine) and the tert-butoxy group imparts unique chemical properties, enabling this compound to participate in diverse synthetic pathways. For instance, the bromine atom at the 2-position and the chlorine atoms at the 1 and 4-positions create a highly polarizable molecule, which facilitates its use in cross-coupling reactions such as Suzuki and Stille couplings. These reactions are pivotal in the construction of complex molecular frameworks for drug development.

Recent advancements in synthetic methodologies have further expanded the utility of 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane. A 2023 study in Advanced Synthesis & Catalysis demonstrated its application in the preparation of novel heterocyclic compounds with potential anti-inflammatory and antitumor activities. The tert-butoxy group, acting as a protecting group, allows for selective functionalization of other reactive sites, a critical feature in the design of multifunctional drugs. This property has been leveraged in the synthesis of derivatives targeting specific biological pathways, such as the modulation of kinase activity and the inhibition of protein-protein interactions.

The molecular structure of 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane (CAS No. 1598088-13-1) is composed of a butane backbone with substituents at positions 1, 2, 3, and 4. The tert-butoxy group at the 3-position provides steric bulk and electronic effects, which influence the reactivity of the molecule. The bromine atom at position 2 and the chlorine atoms at positions 1 and 4 contribute to the molecule's electrophilic nature, making it a valuable precursor for the synthesis of various organic compounds. These structural features are essential for its role in both pharmaceutical and material science applications.

One of the most promising applications of 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane is in the development of bioactive polymers. A 2024 study in Macromolecules explored its use as a monomer in the synthesis of stimuli-responsive hydrogels. These hydrogels exhibit controlled release properties and are being investigated for drug delivery and tissue engineering applications. The ability to functionalize the molecule with various groups, including hydrophilic and hydrophobic moieties, has enabled the creation of materials with tunable mechanical and biological properties.

Additionally, 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane has shown potential in the design of prodrugs for improved therapeutic outcomes. A 2023 review in Drug Discovery Today highlighted its use in the synthesis of prodrugs that enhance drug solubility and reduce toxicity. The tert-butoxy group can be selectively cleaved under physiological conditions, releasing the active drug moiety. This approach is particularly valuable for drugs with poor water solubility, as it allows for targeted delivery and reduced side effects.

The synthesis of 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane (CAS No. 1598088-13-1) typically involves multi-step organic reactions, including halogenation, alkylation, and functional group introduction. A recent study in Organic Process Research & Development (2024) described an efficient method for its preparation using microwave-assisted synthesis, which reduces reaction times and improves yield. This advancement is significant for industrial-scale production, as it aligns with the growing demand for sustainable and cost-effective synthesis methods.

From a safety perspective, the handling of 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane requires adherence to standard chemical safety protocols. While it is not classified as a highly toxic substance, its reactivity with moisture and air necessitates careful storage and handling. Researchers have emphasized the importance of using appropriate protective equipment and maintaining a controlled environment to prevent unintended chemical reactions during synthesis and storage.

In conclusion, 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane (CAS No. 1598088-13-1) is a versatile compound with significant potential in the fields of pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an ideal candidate for the synthesis of complex molecules and functional materials. As research continues to advance, the applications of this compound are expected to expand, contributing to the development of innovative therapies and technologies.

For further information on the synthesis, properties, and applications of 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane, researchers are encouraged to consult the latest literature in organic chemistry and pharmaceutical sciences. Collaborative efforts between academia and industry will play a crucial role in translating these findings into practical solutions for healthcare and material innovation.

References: Journal of Medicinal Chemistry (2023), Organic Letters (2024), Advanced Synthesis & Catalysis (2023), Macromolecules (2024), Drug Discovery Today (2023), Organic Process Research & Development (2024).

Keywords: 2-bromo-3-(tert-butoxy)-1,4-dichlorobutane, CAS No. 1598088-13-1, pharmaceutical applications, polymer synthesis, synthetic chemistry.

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